Cas no 391864-23-6 (N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide)

• Product Name: N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide
• CAS No: 391864-23-6
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 6443578
• Update Time: 2025-05-21

N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide
• N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-naphthamide
• 2-Naphthalenecarboxamide, N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C16H15N3OS/c1-10(2)15-18-19-16(21-15)17-14(20)13-8-7-11-5-3-4-6-12(11)9-13/h3-10H,1-2H3,(H,17,19,20)
• InChI Key： QHMCDKLZJJFRKV-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=NN=C(C(C)C)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide

Recent Advances in the Study of N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide (CAS: 391864-23-6)

N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide (CAS: 391864-23-6) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential therapeutic applications, particularly in the areas of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, including its molecular mechanisms, pharmacological properties, and preclinical efficacy.

The compound's unique chemical structure, featuring a naphthalene core linked to a 1,3,4-thiadiazole moiety, has been identified as a key factor in its biological activity. Recent in vitro studies have demonstrated its ability to inhibit specific enzymatic pathways involved in cancer cell proliferation. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potent inhibitory effects on protein kinases, which are critical targets in oncology drug development.

In addition to its anticancer potential, N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide has shown promise as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for novel antibiotic development.

Pharmacokinetic studies have also advanced our understanding of this compound. Recent animal model experiments have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation has been identified as a primary route of clearance.

Structural-activity relationship (SAR) studies have been instrumental in guiding the optimization of this compound class. Researchers have systematically modified various regions of the molecule to enhance potency while minimizing off-target effects. These efforts have led to the development of second-generation analogs with improved selectivity and reduced toxicity profiles.

Looking ahead, the clinical translation of N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylnaphthalene-2-carboxamide and its derivatives represents an exciting frontier in drug discovery. Current research efforts are focused on addressing remaining challenges in drug delivery and formulation, as well as exploring combination therapies with existing treatment modalities. The compound's dual potential in oncology and infectious disease applications makes it particularly valuable in the current pharmaceutical landscape.